Cas no 77910-25-9 (Benzenebutanamine, a-methyl-, hydrochloride (1:1))

• Product Name: Benzenebutanamine, a-methyl-, hydrochloride (1:1)
• CAS No: 77910-25-9
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• CID: 578756
• PubChem ID: 12874607
• Update Time: 2025-04-19

Benzenebutanamine, a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamine, a-methyl-, hydrochloride (1:1)
• 5-phenylpentan-2-amine,hydrochloride
• AGN-PC-00JVOB
• NSC32759
• NSC-32759
• 77910-25-9
• DTXSID70512105
• 5-Phenylpentan-2-amine--hydrogen chloride (1/1)

• Inchi： 1S/C11H17N.ClH/c1-10(12)6-5-9-11-7-3-2-4-8-11;/h2-4,7-8,10H,5-6,9,12H2,1H3;1H
• InChI Key： HQZOXQRVGPBORZ-UHFFFAOYSA-N
• SMILES： Cl.NC(C)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.11300
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.85880